N-1,3-benzothiazol-2-yl-3,6-dichloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3,6-dichloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H8Cl2N2OS2/c17-8-5-6-9-12(7-8)22-14(13(9)18)15(21)20-16-19-10-3-1-2-4-11(10)23-16/h1-7H,(H,19,20,21)
• InChI Key: LRPYCQNDFHDUJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=C(C4=C(S3)C=C(C=C4)Cl)Cl
• Molecular Formula: C16H8Cl2N2OS2
• Molecular Weight: 379.3 g/mol

Description

N-1,3-benzothiazol-2-yl-3,6-dichloro-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H8Cl2N2OS2 and its molecular weight is 379.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.9455106 g/mol and the complexity rating of the compound is 469. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit significant anti-inflammatory and analgesic activities . They are believed to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Mode of Action

It’s known that benzothiazole derivatives can inhibit the cyclo-oxygenase pathways, specifically cox-2, which is induced at sites of inflammation throughout the body to generate prostaglandins . These prostaglandins mediate inflammation and pain .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, leading to a decrease in the production of prostaglandins and leukotrienes . This results in reduced inflammation and pain.

Result of Action

The result of the compound’s action is likely a reduction in inflammation and pain, given the reported anti-inflammatory and analgesic activities of benzothiazole derivatives . .